Cas no 1538416-23-7 (2-(methoxymethyl)pyridin-4-amine)

• Product Name: 2-(methoxymethyl)pyridin-4-amine
• CAS No: 1538416-23-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5951041
• PubChem ID: 74891366
• Update Time: 2026-03-11

2-(methoxymethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)pyridin-4-amine
• PS-17267
• 4-Amino-2-(methoxymethyl)pyridine
• 1538416-23-7
• 2-(Methoxymethyl)-4-pyridinamine
• AKOS017803346
• SCHEMBL17967618
• P20443

• Inchi： 1S/C7H10N2O/c1-10-5-7-4-6(8)2-3-9-7/h2-4H,5H2,1H3,(H2,8,9)
• InChI Key： KRNRQQWIGJZZAE-UHFFFAOYSA-N
• SMILES： C1(COC)=NC=CC(N)=C1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(methoxymethyl)pyridin-4-amine

Introduction to 2-(methoxymethyl)pyridin-4-amine (CAS No. 1538416-23-7)

2-(methoxymethyl)pyridin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1538416-23-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The compound features a pyridine core substituted with a methoxymethyl group at the 2-position and an amine functional group at the 4-position, which together contribute to its unique reactivity and utility.

The pyridine ring is a fundamental scaffold in many biologically active molecules, often serving as a key pharmacophore in drug design. The presence of the methoxymethyl (methylene glycol ether) group introduces both lipophilicity and oxygen-rich functionality, enhancing solubility and interaction with biological targets. Additionally, the amine group at the 4-position provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored properties.

In recent years, 2-(methoxymethyl)pyridin-4-amine has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential roles in modulating biological pathways. For instance, derivatives of pyridine amine have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The compound’s ability to serve as a precursor for more sophisticated molecules makes it a valuable building block in synthetic chemistry.

One of the most compelling aspects of CAS no1538416-23-7 is its role in fragment-based drug discovery. By leveraging its structural features, researchers can design libraries of related compounds to screen for new drug candidates. The methoxymethyl group, in particular, offers flexibility in modifying electronic and steric properties, allowing for fine-tuning of binding affinity and selectivity. This adaptability has made 2-(methoxymethyl)pyridin-4-amine a subject of interest for medicinal chemists seeking to overcome challenges associated with drug resistance or off-target effects.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies suggest that modifications to the pyridin-4-amine core can significantly alter binding interactions with protein targets. For example, computational docking experiments have identified potential scaffolds for inhibiting enzymes involved in metabolic disorders or neurological diseases. These findings underscore the compound’s relevance in modern drug discovery efforts.

The synthesis of 2-(methoxymethyl)pyridin-4-amine also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, emerging methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, offer promising alternatives that could streamline production. Such innovations are critical for making this compound more accessible to academic and industrial researchers alike.

Beyond its pharmaceutical applications, CAS no1538416-23-7 has potential uses in materials science and chemical biology. Its ability to participate in hydrogen bonding and form stable complexes with other molecules makes it a candidate for designing molecular recognition systems or probes for biochemical assays. Moreover, its structural similarity to natural products suggests that it could inspire new synthetic strategies for mimicking bioactive scaffolds.

The regulatory landscape surrounding this compound is another area of consideration. While not classified as a hazardous or controlled substance under current guidelines, proper handling protocols are essential to ensure safety during storage and experimentation. Researchers are advised to follow standard laboratory practices, including adequate ventilation and personal protective equipment (PPE), when working with 2-(methoxymethyl)pyridin-4-amine.

In conclusion,2-(methoxymethyl)pyridin-4-amine (CAS no1538416-23-7) represents a fascinating molecule with broad utility across multiple domains of chemical research. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, position it as a promising candidate for future therapeutic developments. As research continues to uncover new applications for this compound,its significance is likely to grow further within both academic and industrial settings.